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Cat. No.: B12390426 Get Quote

Celangulatin C: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Celangulatin C is a naturally occurring sesquiterpene polyol ester, a class of complex organic

molecules known for their diverse biological activities. Isolated from the root bark of Celastrus

angulatus, Celangulatin C has demonstrated notable insecticidal properties, positioning it as a

compound of interest in the development of novel botanical pesticides.[1][2][3][4] This technical

guide provides a comprehensive overview of the known physical and chemical properties of

Celangulatin C, details the experimental protocols for its isolation and characterization, and

visualizes the experimental workflow for its study.

Physical and Chemical Properties
The physical and chemical characteristics of Celangulatin C have been determined through a

series of analytical techniques. These properties are crucial for its identification, synthesis, and

formulation in potential applications. The key quantitative data are summarized in the table

below.
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Property Value Source

Molecular Formula C₃₂H₄₂O₁₃ [1]

Molecular Weight 634.67 g/mol [1]

Appearance White powder [5]

Melting Point 110-112 °C [1]

Optical Rotation [α]²⁴D: -5.0° (c, CHCl₃) [1]

Insecticidal Activity (LD₅₀)
280.4 µg/mL (against

Mythimna separata)
[2][3][4]

Experimental Protocols
Isolation and Purification of Celangulatin C
Celangulatin C, along with other sesquiterpene esters, was isolated from the root bark of

Celastrus angulatus through a multi-step extraction and chromatographic process. The general

methodology is outlined below:

Extraction: The air-dried and powdered root bark of C. angulatus is extracted with a low-polar

solvent, such as toluene.

Bioassay-Guided Fractionation: The crude extract undergoes bioassay-guided fractionation

to isolate the insecticidal components. This involves monitoring the biological activity of

different fractions against a target insect species, such as Mythimna separata (the Oriental

armyworm).

Chromatography: The active fractions are then subjected to repeated column

chromatography to separate the individual compounds. The specific techniques employed

include:

Macroporous Resin Column Chromatography: For initial separation of compounds from

the crude extract.

RP-HPLC (Reversed-Phase High-Performance Liquid Chromatography): For the final

purification of the isolated compounds to yield pure Celangulatin C.[5]
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Structure Elucidation
The chemical structure of Celangulatin C was determined using a combination of

spectroscopic methods. These techniques provide detailed information about the molecule's

connectivity, stereochemistry, and functional groups.

Mass Spectrometry (MS): High-resolution mass spectrometry (HR-FAB-MS) was used to

determine the elemental composition and molecular weight of Celangulatin C.[2]

Infrared (IR) Spectroscopy: IR spectroscopy was employed to identify the presence of key

functional groups, such as hydroxyl (-OH) and ester (C=O) moieties.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A suite of NMR experiments was crucial

for elucidating the complex structure of Celangulatin C. This included:

¹H-NMR: To identify the types and connectivity of protons in the molecule.

¹³C-NMR: To determine the number and types of carbon atoms.

2D-NMR (HMBC): Heteronuclear Multiple Bond Correlation was used to establish long-

range correlations between protons and carbons, which was instrumental in determining

the distribution of the ester groups.[2]

The structure was ultimately elucidated as 1β,2β,8β-triacetoxy-9α-benzoyloxy-13-

isobutanoyloxy-4α,6α-dihydroxy-β-dihydroagarofuran.[2]

Visualizations
The following diagrams illustrate the key experimental and logical workflows related to the

study of Celangulatin C.
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Isolation and Purification Structure Elucidation
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Isolation and Characterization Workflow for Celangulatin C.

Conclusion
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Celangulatin C represents a promising lead compound in the field of natural product-based

insecticides. Its complex structure and potent biological activity warrant further investigation.

This guide provides a foundational understanding of its known properties and the

methodologies used for its study, serving as a valuable resource for researchers in natural

products chemistry, entomology, and agrochemical development. Further research into its

mechanism of action, synthesis of analogues for structure-activity relationship studies, and field

efficacy trials will be crucial in realizing its potential as a commercial insecticide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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